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Compound of Interest

Compound Name: 5-Bromo-3-Methylpentanoic Acid

CAS No.: 39865-86-6

Cat. No.: B15897465

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available data for 5-Bromo-3-
methylpentanoic acid. Specific experimental data for this compound is limited. Therefore,

general protocols and safety information for related compounds are provided for guidance and

should be adapted with caution and appropriate safety measures in a laboratory setting.

Chemical Identity and Properties
5-Bromo-3-methylpentanoic acid is a halogenated carboxylic acid. Its chemical structure and

basic properties are summarized below.

Table 1: Chemical Identification
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Identifier Value Reference

CAS Number 39865-86-6 [1]

IUPAC Name
5-bromo-3-methylpentanoic

acid
[1]

Molecular Formula C6H11BrO2 [1]

Canonical SMILES CC(CCBr)CC(=O)O [1]

InChI Key
LENIIUZOQQGJJC-

UHFFFAOYSA-N
[1]

Table 2: Computed Physicochemical Properties

Property Value Reference

Molecular Weight 195.05 g/mol [1]

XLogP3 1.6 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 4 [1]

Exact Mass 193.99424 g/mol [1]

Monoisotopic Mass 193.99424 g/mol [1]

Topological Polar Surface Area 37.3 Å² [1]

Heavy Atom Count 9 [1]

Note: The data in Table 2 are computationally derived and have not been experimentally

verified.

Experimental Data (Limited)
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Experimental data for the physical properties of 5-Bromo-3-methylpentanoic acid are not

readily available in the searched literature. For a related compound, 2-bromo-3-

methylpentanoic acid, the following experimental data has been reported:

Table 3: Experimental Physical Properties of 2-Bromo-3-methylpentanoic acid (CAS 42880-22-

8)

Property Value Reference

Boiling Point 240.5 °C at 760 mmHg [2]

Density 1.432 g/cm³ [2]

Refractive Index 1.485 [2]

Flash Point 99.3 °C [2]

These values should be considered as estimates for 5-Bromo-3-methylpentanoic acid and

require experimental verification.

General Experimental Protocols
In the absence of specific experimental protocols for 5-Bromo-3-methylpentanoic acid, the

following are general methodologies for determining the key physical properties of carboxylic

acids.

Determination of Melting Point
The melting point of a solid organic compound can be determined using a melting point

apparatus.

Methodology:

A small, dry sample of the crystalline compound is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.
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The temperature range from the first appearance of liquid (onset of melting) to the complete

liquefaction of the solid is recorded as the melting range. A narrow melting range is indicative

of a pure compound.

Determination of Boiling Point
The boiling point of a liquid organic compound can be determined by distillation.

Methodology:

The liquid sample is placed in a distillation flask with boiling chips.

A distillation apparatus is assembled with a condenser and a collection flask.

The sample is heated, and the temperature of the vapor is monitored with a thermometer.

The constant temperature at which the liquid and vapor are in equilibrium is recorded as the

boiling point.

Safety and Handling
A specific Safety Data Sheet (SDS) for 5-Bromo-3-methylpentanoic acid is not readily

available. The following safety information is based on general knowledge of halogenated

carboxylic acids and data for structurally similar compounds.

General Hazards:

Corrosive: Halogenated organic acids are often corrosive and can cause severe skin burns

and eye damage.

Irritant: May cause respiratory tract irritation.

Toxicity: The toxicological properties have not been thoroughly investigated. Handle with

care.

Recommended Precautions:

Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood.
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Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (e.g., nitrile).

Wear safety goggles or a face shield.

Wear a lab coat.

Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapors or dust.

Wash hands thoroughly after handling.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. Keep

the container tightly closed.

Spectroscopic Data
Specific spectroscopic data such as NMR or mass spectrometry for 5-Bromo-3-
methylpentanoic acid is not available in the searched databases. General principles suggest

that:

¹H NMR: Would show signals corresponding to the methyl, methine, and methylene protons,

with chemical shifts influenced by the adjacent bromine and carboxylic acid groups.

¹³C NMR: Would show distinct signals for each of the six carbon atoms.

Mass Spectrometry: The mass spectrum would be expected to show a molecular ion peak

and characteristic fragmentation patterns, including the isotopic pattern of bromine.

Biological Activity and Signaling Pathways
There is currently no information available in the public domain regarding the biological activity

or associated signaling pathways of 5-Bromo-3-methylpentanoic acid.

Experimental Workflows (Illustrative)
The following diagrams illustrate general workflows for the characterization and synthesis of a

novel organic compound like 5-Bromo-3-methylpentanoic acid.
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Caption: General workflow for synthesis and characterization.
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Caption: Workflow for a preliminary safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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